Cas no 2229618-59-9 (tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate
• CAS No: 2229618-59-9
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 6126909
• PubChem ID: 165828420
• Update Time: 2025-06-15

tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate
• EN300-1872012
• tert-butyl 2-[4-(methylsulfanyl)phenyl]piperazine-1-carboxylate
• 2229618-59-9

• Inchi： 1S/C16H24N2O2S/c1-16(2,3)20-15(19)18-10-9-17-11-14(18)12-5-7-13(21-4)8-6-12/h5-8,14,17H,9-11H2,1-4H3
• InChI Key： WSDZOSBUOOHGJO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.15584919g/mol
• Monoisotopic Mass: 308.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.9Ų

Additional information on tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate

tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate (CAS No. 2229618-59-9): A Comprehensive Overview

tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate (CAS No. 2229618-59-9) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate is defined by a tert-butyl group attached to a piperazine ring, which is further substituted with a 4-(methylsulfanyl)phenyl group. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various biochemical and pharmaceutical applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate. One common approach involves the reaction of tert-butyl piperazine-1-carboxylate with 4-(methylthio)benzaldehyde followed by reduction to form the desired product. Another method involves the coupling of tert-butyl piperazine-1-carboxylate with 4-(methylthio)benzoyl chloride in the presence of a base. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The biological activities of tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate have been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors. For instance, it has been reported to have significant inhibitory effects on specific kinases, which are key regulators of cellular signaling pathways. This property makes it a promising lead compound for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic activities, tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in many physiological processes. Studies have demonstrated that this compound can selectively bind to certain GPCRs, modulating their activity and potentially offering new avenues for treating conditions such as hypertension and pain.

The pharmacokinetic properties of tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of the structure-activity relationships (SAR) of tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate. These computational tools have been used to predict the binding modes and affinities of the compound to various biological targets, providing valuable insights into its mechanism of action. This information can be leveraged to design more potent and selective analogs for therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacological activity in human subjects. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, tert-butyl 2-4-(methylsulfanyl)phenylpiperazine-1-carboxylate (CAS No. 2229618-59-9) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatments in various medical fields.